Cas no 38966-30-2 (Calcium 5'-guanylate)
Calcium 5'-guanylate structure
Product Name:Calcium 5'-guanylate
CAS No:38966-30-2
MF:C10H12CaN5O8P
MW:401.282741546631
CID:293274
Update Time:2024-02-29
Calcium 5'-guanylate Chemical and Physical Properties
Names and Identifiers
-
- 5'-Guanylicacid, calcium salt (1:?)
- calcium,[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
- 5'-Guanylicacid, calcium salt (9CI)
- Calcium guanylate
- 5'-Guanylic acid calcium salt
- Calcium 5'-guanylate
- 8DB3O97A3G
- 5'-Guanylic acid, calcium salt
- 5'-Guanylic acid, calcium salt (1:1)
- C10H12CaN5O8P
- Calcium 5'-O-phosphonatoguanosine
- R840
- Q5018832
- Q27270220
-
- Inchi: 1S/C10H14N5O8P.Ca/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21;/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18);/q;+2/p-2/t3-,5-,6-,9-;/m1./s1
- InChI Key: KAFMRSAFJZENBN-GWTDSMLYSA-L
- SMILES: [Ca+2].P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 586
- Topological Polar Surface Area: 207
Experimental Properties
- PSA: 222.50000
- LogP: -1.35090
Calcium 5'-guanylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
38966-30-2 (Calcium 5'-guanylate) Related Products
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- 54684-83-2(polyguanylic acid (5') potassium salt)
- 80702-47-2(Ribotide)
- 5550-12-9(Disodium 5'-guanylate)
- 89999-10-0(Tetramethylammonium guanosine 5-monophosphate)
- 17332-09-1(3'-Guanylic acid,guanylyl-(3'®5')-(9CI))
- 110101-90-1(5'-Guanylic acid, mono(2-aminoethyl) ester (9CI))
- 22886-44-8(Guanosine, guanylyl-(2'®5')- (7CI,8CI,9CI))
- 179382-90-2(5'-Guanylic-8-t acid,diammonium salt (9CI))
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